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Compound of Interest

Compound Name: 2-Amino-6-bromophenol

Cat. No.: B1283759

An In-depth Technical Guide to 2-Amino-6-
bromophenol

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Amino-6-bromophenol (CAS No: 28165-50-6), a key intermediate in organic
synthesis. The document details its structural and physicochemical characteristics, provides
illustrative experimental protocols for its synthesis and analysis, and outlines essential safety
and handling procedures. The information is presented to support its application in research
and development, particularly within the pharmaceutical and chemical industries.

Physicochemical and Structural Properties

2-Amino-6-bromophenol is a halogenated aromatic compound containing amino and hydroxyl
functional groups. These groups confer specific reactivity, making it a versatile building block
for the synthesis of more complex molecules. Its core properties are summarized below.

Table 1: Physical and Chemical Properties of 2-Amino-6-bromophenol
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Property Value Source(s)
IUPAC Name 2-amino-6-bromophenol [1]

CAS Number 28165-50-6 [1][21[3]
Molecular Formula CeHeBrNO [1112][3]
Molecular Weight 188.02 g/mol [1][2]
Appearance Solid

Melting Point 83-84°C [2]

Boiling Point 246.4 £ 25.0 °C (Predicted) [2]
Topological Polar Surface Area  46.3 A2 [1]

InChi Key LOBRHADLNRMHOO- o

UHFFFAOYSA-N

SMILES C1=CC(=C(C(=C1)Br)O)N [1]

Experimental Protocols

The following sections detail generalized experimental methodologies for the synthesis and
analysis of 2-Amino-6-bromophenol. These protocols are based on standard organic
chemistry techniques and procedures reported for analogous compounds.

A common route for the synthesis of aminophenols involves the reduction of a corresponding
nitrophenol. This example outlines the conceptual steps for synthesizing 2-Amino-6-
bromophenol from 2-bromo-6-nitrophenol.

Objective: To synthesize 2-Amino-6-bromophenol by reducing the nitro group of 2-bromo-6-
nitrophenol.

Materials:
e 2-bromo-6-nitrophenol

o Ethanol (or other suitable solvent like Tetrahydrofuran)
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e Reducing agent (e.g., Tin(ll) chloride, Iron powder in acidic medium, or catalytic
hydrogenation with Hz/Pd-C)

e Hydrochloric acid (if using metal-based reduction)
e Sodium bicarbonate or Sodium hydroxide solution
o Dichloromethane or Ethyl acetate (for extraction)
e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

» Dissolution: Dissolve 2-bromo-6-nitrophenol in a suitable solvent such as ethanol in a round-
bottom flask.

» Addition of Reducing Agent:

o For Catalytic Hydrogenation: Add a catalytic amount of Palladium on carbon (Pd/C).

o For Metal/Acid Reduction: Add iron powder and slowly add hydrochloric acid while stirring.
» Reaction:

o For Hydrogenation: Subject the mixture to a hydrogen atmosphere (using a balloon or a
Parr hydrogenator) and stir at room temperature until the reaction is complete (monitored
by TLC).

o For Metal/Acid Reduction: Heat the mixture to reflux and stir for several hours until the
starting material is consumed.

o Work-up:

o For Hydrogenation: Filter the reaction mixture through Celite to remove the catalyst and
concentrate the filtrate under reduced pressure.

o For Metal/Acid Reduction: Cool the reaction mixture and neutralize it with a saturated
sodium bicarbonate solution or a dilute sodium hydroxide solution.
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o Extraction: Extract the aqueous mixture with an organic solvent like dichloromethane or ethyl

acetate (3x).

e Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,
filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

 Purification: Purify the crude 2-Amino-6-bromophenol by recrystallization from a suitable
solvent system (e.g., ethanol/water or hexane/ethyl acetate) to obtain the final product.
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Caption: Conceptual workflow for the synthesis of 2-Amino-6-bromophenol.

The identity and purity of synthesized 2-Amino-6-bromophenol should be confirmed using

standard analytical techniques.
1. High-Performance Liquid Chromatography (HPLC):
o Objective: To assess the purity of the synthesized compound.

o Method: A small sample is dissolved in the mobile phase and injected into an HPLC system
equipped with a C18 column and a UV detector.

 Typical Conditions:

o Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid or

trifluoroacetic acid).

o Flow Rate: 1.0 mL/min.
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o Detection: UV absorbance at a wavelength where the compound has significant
absorbance (e.g., 254 nm or 280 nm).

o Purity Assessment: Purity is determined by the relative area of the main product peak
compared to the total area of all peaks.

. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To confirm the chemical structure of the compound.

Method: A sample is dissolved in a deuterated solvent (e.g., DMSO-des or CDCIs) and
analyzed.

Expected *H NMR Spectra: The spectrum should show distinct signals corresponding to the
aromatic protons and the protons of the amine and hydroxyl groups. The splitting patterns
and integration values will confirm the substitution pattern on the benzene ring.

Expected 3C NMR Spectra: The spectrum will show six distinct signals for the aromatic
carbons, confirming the structure.

. Mass Spectrometry (MS):

Objective: To confirm the molecular weight of the compound.

Method: A sample is analyzed using techniques like Electrospray lonization (ESI) or Gas
Chromatography-Mass Spectrometry (GC-MS).

Expected Result: The mass spectrum should show a molecular ion peak [M+H]* or [M]*
corresponding to the calculated molecular weight (approx. 188.02). The characteristic
isotopic pattern for bromine (*°Br and 81Br in ~1:1 ratio) will be visible as two peaks of nearly
equal intensity separated by 2 m/z units (e.g., at m/z 188 and 190).
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Analytical Workflow for Compound Characterization
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Caption: Typical analytical workflow for chemical characterization.

Reactivity and Potential Applications
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2-Amino-6-bromophenol is a valuable intermediate in the synthesis of pharmaceuticals and
other fine chemicals.

e The amino group can undergo diazotization, acylation, and alkylation reactions.
e The hydroxyl group can be alkylated or acylated.

e The aromatic ring is activated by the amino and hydroxyl groups, making it susceptible to
further electrophilic substitution.

e The bromine atom can be replaced via nucleophilic aromatic substitution or participate in
cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig couplings), allowing for the
introduction of diverse functionalities.

These reactive sites make it a key starting material for building heterocyclic structures, such as
benzoxazoles, which are important scaffolds in drug discovery.

Safety and Handling

2-Amino-6-bromophenol is classified as hazardous.[1] It is crucial to handle this chemical with
appropriate safety precautions.

Table 2: GHS Hazard Information for 2-Amino-6-bromophenol

Hazard Statement Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[1]
Hazardous to the aquatic ) o

) H400 Very toxic to aquatic life.[1]
environment, acute hazard
Hazardous to the aquatic H410 Very toxic to aquatic life with
environment, long-term hazard long lasting effects.[1]

Handling and Storage Recommendations:

e Handling: Use only in a chemical fume hood.[3] Wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3]
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Avoid inhalation of dust and contact with skin and eyes.

o Storage: Store in a tightly closed container in a dry, well-ventilated place.[3] Keep away from
heat, sparks, and open flames.[3]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[3]

This guide provides a foundational understanding of 2-Amino-6-bromophenol for its safe and
effective use in a research and development setting. Always refer to a current Safety Data
Sheet (SDS) before handling the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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